N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide

• Molecular Formula: C17H11N3O2S
• Molecular Weight: 321.4 g/mol
• IUPAC Name: N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H11N3O2S/c21-16(14-4-2-10-23-14)19-12-7-5-11(6-8-12)17-20-15-13(22-17)3-1-9-18-15/h1-10H,(H,19,21)
• InChI Key: YPRMZQJHBPNXGS-UHFFFAOYSA-N
• SMILES: C1=CC2=C(N=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)C4=CC=CS4

Description

N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the field of cancer research. This compound is highly selective for the protein kinase B-cell lymphoma 2 (BTK) and has shown promising results in preclinical studies as a potential treatment for various types of cancer.

Mechanism of Action

N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide works by inhibiting the activity of BTK, which is a key enzyme involved in the signaling pathway of B-cell receptors. By blocking the activity of BTK, N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide can prevent the proliferation and survival of cancer cells, leading to tumor regression.
Biochemical and Physiological Effects:
N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has been shown to have a favorable pharmacokinetic profile and is well-tolerated in preclinical studies. The compound has a high oral bioavailability, and its plasma concentration reaches a steady state within 2 hours after oral administration. N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has also been shown to have a long half-life, which allows for once-daily dosing.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide is its high selectivity for BTK, which reduces the risk of off-target effects. The compound has also shown a potent anti-tumor effect in preclinical studies, which makes it a promising candidate for further development. However, N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has some limitations, including its low solubility in water and its potential for drug-drug interactions.

Future Directions

There are several future directions for the development of N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide as a potential cancer therapy. One area of focus is the identification of biomarkers that can predict the response to N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide treatment. Another direction is the evaluation of N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide in combination with other anti-cancer agents to enhance its therapeutic efficacy. Additionally, further studies are needed to determine the optimal dosing regimen and the potential for drug resistance.

Synthesis Methods

The synthesis of N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide involves a multi-step process that includes the reaction of 2-aminopyridine with 2-bromo-5-chlorothiophene, followed by the reaction with 4-(4-aminophenyl)-1,3-oxazolidin-2-one. The resulting intermediate is then reacted with 2-chloro-N-(4-cyanophenyl)acetamide to yield the final product.

Scientific Research Applications

N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide has been extensively studied for its potential use in the treatment of various types of cancer, including B-cell malignancies, solid tumors, and hematological malignancies. Preclinical studies have shown that N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]thiophene-2-carboxamide is highly selective for BTK and has a potent anti-tumor effect in vitro and in vivo.